Cas no 1261884-60-9 (3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol)

• Product Name: 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol
• CAS No: 1261884-60-9
• MF: C₁₅H₁₀F₆O₂
• MW: 336.229125499725
• CID: 4992111
• Update Time: 2025-10-29

3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol

• Inchi： 1S/C15H10F6O2/c16-14(17,18)13-6-9(8-22)4-5-12(13)10-2-1-3-11(7-10)23-15(19,20)21/h1-7,22H,8H2
• InChI Key： CWVNUFLDVAKQBI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C=CC=1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5

Additional information on 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol

Introduction to 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol (CAS No. 1261884-60-9)

3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol, also known by its CAS number 1261884-60-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a biphenyl core with trifluoromethoxy and trifluoromethyl substituents, as well as a hydroxymethyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical formula of 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol is C₁₅H₁₁F₆O₂. Its molecular weight is approximately 337.24 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in water is low, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various experimental conditions in both in vitro and in vivo studies.

In recent years, 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol has been the subject of several research studies due to its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Beyond its enzymatic modulation, 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol has also shown potential as an antioxidant and anti-inflammatory agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively scavenge reactive oxygen species (ROS) and reduce inflammation in cellular models. These findings suggest that it could be beneficial in treating conditions associated with oxidative stress and chronic inflammation, such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol involves several steps, including the formation of the biphenyl core and the introduction of the trifluoromethoxy and trifluoromethyl groups. A common synthetic route involves the Suzuki coupling reaction between a brominated biphenyl derivative and a boronic acid or ester containing the trifluoromethoxy group. Subsequent steps include the introduction of the trifluoromethyl group via electrophilic aromatic substitution and the final hydroxylation to form the hydroxymethyl group.

The safety profile of 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol has been evaluated in several preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, like any new chemical entity, it requires thorough safety testing to ensure its suitability for human use.

In conclusion, 3'-(Trifluoromethoxy)-2-(trifluoromethyl)biphenyl-4-methanol (CAS No. 1261884-60-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover its full potential, this compound may play a significant role in advancing therapeutic options for various diseases.